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Compound of Interest

Compound Name: 7-ACT

Cat. No.: B589080 Get Quote

7-Aminoactinomycin D: A Comprehensive
Technical Guide
An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
This guide provides a detailed overview of the chemical structure, properties, and common

applications of 7-Aminoactinomycin D (7-AAD), a fluorescent intercalating agent widely used in

cellular analysis.

Chemical Structure and Properties
7-Aminoactinomycin D is a derivative of actinomycin D, characterized by the substitution of an

amino group at the 7-position of the phenoxazone ring. This modification alters its fluorescent

properties while retaining its ability to bind to DNA.

Physicochemical Properties
The key physicochemical properties of 7-AAD are summarized in the table below, providing

essential data for its use in experimental settings.
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Property Value References

Molecular Formula C₆₂H₈₇N₁₃O₁₆ [1][2][3]

Molecular Weight 1270.4 g/mol [1][3]

CAS Number 7240-37-1 [1][2][3]

Appearance Red to purple powder [2]

Purity (by HPLC) ≥97% [2][4]

Melting Point 235°C - 255°C [2]

Spectral Properties
7-AAD is a fluorescent dye with excitation and emission maxima in the red region of the

spectrum. This makes it suitable for multicolor analysis with other fluorochromes that emit in

the blue or green channels.

Spectral Property Wavelength (nm) References

Excitation Maximum 546 nm [5][6]

Emission Maximum 647 nm [5][6]

Solubility
The solubility of 7-AAD in various solvents is a critical consideration for the preparation of stock

and working solutions.

Solvent Concentration References

DMSO Up to 10 mM [3]

DMF 10 mg/mL [1]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL [1]

Mechanism of Action
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The primary mechanism of action of 7-AAD involves its intercalation into double-stranded DNA.

[7] It exhibits a strong preference for guanine-cytosine (GC)-rich regions.[8][9] This binding is

non-covalent and results in a significant enhancement of its fluorescence. In living cells, the

integrity of the plasma membrane prevents the entry of 7-AAD. However, in cells with

compromised membranes, such as late apoptotic or necrotic cells, the dye can readily enter,

intercalate with the DNA, and produce a bright red fluorescent signal.[5][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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